Osmium tetroxide

Specification

• Description: Osmium tetroxide appears as a colorless or yellow solid with a pungent odor of chlorine. Begins to sublime below melting point. Soluble in alcohol. Toxic by inhalation and a strong irritant to the eyes and mucous membranes.; Osmium tetroxide is an osmium coordination entity consisting of four oxygen atoms bound to a central osmium atom via covalent double bonds. It has a role as an oxidising agent, a poison, a fixative and a histological dye.; (T-4)-Osmium oxide (OsO4). A highly toxic and volatile oxide of osmium used in industry as an oxidizing agent. It is also used as a histological fixative and stain and as a synovectomy agent in arthritic joints. Its vapor can cause eye, skin, and lung damage.
• CAS No.: 20816-12-0
• Molecular Formula: O4Os; OsO4
• Molecular Weight: 254.2 g/mol
• IUPAC Name: tetraoxoosmium
• Standard InChI: InChI=1S/4O.Os
• Standard InChI Key: VUVGYHUDAICLFK-UHFFFAOYSA-N
• SMILES: O=[Os](=O)(=O)=O
• Canonical SMILES: O=[Os](=O)(=O)=O
• Boiling Point: 266 °F at 760 mm Hg (NIOSH, 2016); 130.0 °C at 760 mm Hg; begins to sublime and distill well below bp; 130 °C; 266°F
• Colorform: Pale yellow solid; monoclinic crystals; Dimorphic compd with both crystalline and amorphous forms; Colorless, crystalline solid, or pale-yellow mass [Note: A liquid above 105 degrees F].
• Melting Point: 105 °F (NIOSH, 2016); 40.6 °C; 42 °C; 105°F